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Compound of Interest

Compound Name: (-)-Indolactam V

Cat. No.: B1671884 Get Quote

(-)-Indolactam V: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Indolactam V is a synthetically accessible indole alkaloid that has garnered significant

attention in cellular biology and drug discovery due to its potent activity as a protein kinase C

(PKC) activator. This technical guide provides an in-depth overview of the chemical properties,

biological activity, and experimental protocols related to (-)-Indolactam V. Its ability to

modulate PKC signaling pathways has made it a valuable tool for studying a range of cellular

processes, including cell differentiation, proliferation, and apoptosis. This document serves as a

comprehensive resource for researchers utilizing (-)-Indolactam V in their investigations.

Chemical Properties
(-)-Indolactam V is a white to off-white solid powder. Its chemical and physical properties are

summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 90365-57-4 [1][2][3]

Molecular Formula C₁₇H₂₃N₃O₂ [1][2][3]

Molecular Weight 301.38 g/mol [1][2][4]

Appearance White to off-white solid/powder [1][2]

Melting Point Not available [2]

Boiling Point 584 °C at 760 mmHg [2]

Solubility
Soluble in DMSO (>10 mg/mL)

and Ethanol.
[2][5]

Storage Temperature -20°C [1][2]

Purity ≥96% (HPLC) [1]
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Biological Activity and Signaling Pathway
(-)-Indolactam V is a potent and selective activator of protein kinase C (PKC) isozymes.[2][6] It

mimics the function of the endogenous second messenger diacylglycerol (DAG), binding to the

C1 domain of conventional (α, β, γ) and novel (δ, ε, η, θ) PKC isozymes.[3] This binding event

induces a conformational change in the PKC molecule, leading to its activation and the

subsequent phosphorylation of a multitude of downstream protein substrates.

The activation of PKC by (-)-Indolactam V triggers a cascade of intracellular signaling events

that can influence a wide array of cellular functions. One notable downstream effect is the

regulation of transcription factors, such as the Gli family of proteins involved in the Hedgehog

signaling pathway.[2] Furthermore, PKC activation can modulate ion channel activity and

intracellular calcium levels, impacting processes like cell proliferation and differentiation.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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